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Compound of Interest

Methyl 4-Oxotetrahydrothiophene-
Compound Name:
3-carboxylate

Cat. No.: B144383

An In-depth Technical Guide to Methyl 4-
Oxotetrahydrothiophene-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-Oxotetrahydrothiophene-3-carboxylate is a heterocyclic organic compound that
serves as a valuable intermediate in synthetic organic chemistry.[1][2] Its unique structural
features, including a sulfur-containing thiolane ring, a ketone group, and a methyl ester, make it
a versatile building block for the synthesis of more complex molecules, particularly in the
pharmaceutical and agrochemical industries.[3] This technical guide provides a comprehensive
overview of the physical and chemical properties of Methyl 4-Oxotetrahydrothiophene-3-
carboxylate, including detailed experimental protocols and safety information, to support its
application in research and development.

Physical and Chemical Properties

The fundamental physical and chemical properties of Methyl 4-Oxotetrahydrothiophene-3-
carboxylate are summarized in the table below. This data is essential for its proper handling,
storage, and application in chemical reactions.
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Property Value Reference
Molecular Formula CeHsO3S [1]
Molecular Weight 160.19 g/mol [1][4]

CAS Number 2689-68-1 [11[4]
Appearance Pale beige crystals [2]

Melting Point 29-31 °C or 37-38 °C [1][2]
Boiling Point 95 °C [1]

Density 1.309 + 0.06 g/cm? (Predicted) [1]
Solubility Chloroform [1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Methyl 4-

Oxotetrahydrothiophene-3-carboxylate. Below are the expected spectral features based on

its chemical structure.

Technique Expected Features

Signals corresponding to the methoxy group
1H NMR protons, the protons on the thiophene ring, and

the proton of the ester group.

Resonances for the carbonyl carbons of the
13C NMR ketone and ester groups, the carbons of the

thiophene ring, and the methoxy carbon.

IR Spectroscopy

Characteristic absorption bands for the C=0
stretching of the ketone and ester functionalities,
typically around 1700 cm~1. C-O stretching

bands for the ester group are also expected.[3]

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound.
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Experimental Protocols

Synthesis of Methyl 4-Oxotetrahydrothiophene-3-
carboxylate

A common method for the synthesis of Methyl 4-Oxotetrahydrothiophene-3-carboxylate
involves the reaction of methyl acrylate with methyl mercaptoacetate.[1]

Materials:

Methyl acrylate

e Methyl mercaptoacetate

» Piperidine

e Lithium metal

o Methanol

e Toluene

e 1N Hydrochloric acid (HCI)

e Dichloromethane (DCM)

o Ethyl acetate (EtOAC)

Petroleum ether
Procedure:[1]
e Step 1. Synthesis of Methyl 3-((methoxycarbonyl)methylthio)propionate

o Slowly add methyl acrylate (99.2 g, 1.1 mmol) to a solution of methyl mercaptoacetate (91
mL, 1.0 mmol) and piperidine (2.0 mL, 0.02 mol).

o Maintain the reaction temperature at 50 °C and stir for 2 hours.
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o

Distill off excess methyl acrylate and piperidine under high vacuum to obtain methyl 3-
((methoxycarbonyl)methylthio)propionate.

o Step 2: Cyclization to Methyl 4-Oxotetrahydrothiophene-3-carboxylate

o

Treat lithium metal (250 g, 2.12 mol) with methanol (80 mL) in toluene (0.30 L) at room
temperature until the lithium is completely dissolved.

Add the methyl 3-((methoxycarbonyl)methylthio)propionate obtained in Step 1 over 30
minutes at 70 °C.

Increase the reaction temperature to distill off the methanol, reaching a final temperature
of 110 °C. Maintain this temperature for 18 hours.

Cool the reaction mixture and collect the resulting solid by filtration. This solid is enriched
with the lithium salt of the desired product.

Acidify the solid with 1IN HCI solution and extract with dichloromethane.

Concentrate the organic phase and purify the residue by column chromatography using a
gradient of ethyl acetate in petroleum ether (2% to 10%) to yield Methyl 4-
Oxotetrahydrothiophene-3-carboxylate.

Below is a graphical representation of the synthesis workflow.
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Synthesis of Methyl 4-Oxotetrahydrothiophene-3-carboxylate

Step 1: Michael Addition
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Synthesis Workflow Diagram
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Chemical Reactivity

Methyl 4-Oxotetrahydrothiophene-3-carboxylate is a reactive molecule that can undergo
various chemical transformations, making it a key intermediate in the synthesis of diverse
compounds.

» Preparation of Aminothiophenes: It can be converted to aminothiophene derivatives through
reaction with hydroxylamine hydrochloride.[5] This reaction proceeds via an oxime
intermediate.

o Use in Neuroleptic Agent Synthesis: The compound is utilized in the preparation of novel
neuroleptic agents.[2]

o Oxidation and Reduction: The sulfur atom can be oxidized to form sulfoxides and sulfones,
while the ketone group can be reduced to the corresponding alcohol.[3]

The following diagram illustrates the key reactions of Methyl 4-Oxotetrahydrothiophene-3-

carboxylate.

Reactivity of Methyl 4-Oxotetrahydrothiophene-3-carboxylate
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Key Reactions Diagram
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Safety Information

Methyl 4-Oxotetrahydrothiophene-3-carboxylate is classified as harmful and an irritant.
Appropriate safety precautions must be taken during its handling and use.

Hazard Statements:[6]

H302: Harmful if swallowed.

e H312: Harmful in contact with skin.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

Precautionary Statements:[6]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information
before handling this compound.[6][7][8][9]

Conclusion
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Methyl 4-Oxotetrahydrothiophene-3-carboxylate is a significant chemical intermediate with
a well-defined set of physical and chemical properties. Its versatile reactivity makes it a
cornerstone for the synthesis of various functionalized thiophene derivatives with potential
applications in medicinal chemistry and materials science. This guide provides essential
technical information to facilitate its safe and effective use in a research and development
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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